N-{3-[(2-methylpropyl)carbamoyl]phenyl}tetrahydrofuran-2-carboxamide

• IUPAC Name: N-[3-(2-methylpropylcarbamoyl)phenyl]oxolane-2-carboxamide
• InChI: InChI=1S/C16H22N2O3/c1-11(2)10-17-15(19)12-5-3-6-13(9-12)18-16(20)14-7-4-8-21-14/h3,5-6,9,11,14H,4,7-8,10H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key: GHJSEQLUAAEBKH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=CC(=CC=C1)NC(=O)C2CCCO2
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

N-{3-[(2-methylpropyl)carbamoyl]phenyl}tetrahydrofuran-2-carboxamide is an organic compound with a complex structure that includes an isobutylamino group, a phenyl ring, and a tetrahydrofuran ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{3-[(2-methylpropyl)carbamoyl]phenyl}tetrahydrofuran-2-carboxamide typically involves multiple steps. One common approach is the reaction of 3-isobutylaminocarbonylphenylboronic acid with tetrahydrofuran-2-carboxylic acid under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction mixture is stirred at room temperature for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of automated reactors and continuous flow systems to optimize yield and purity. The reaction conditions are carefully controlled, including temperature, pressure, and reaction time, to achieve the desired product on a large scale.

Chemical Reactions Analysis

Types of Reactions

N-{3-[(2-methylpropyl)carbamoyl]phenyl}tetrahydrofuran-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nitration using a mixture of concentrated nitric acid and sulfuric acid.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

N-{3-[(2-methylpropyl)carbamoyl]phenyl}tetrahydrofuran-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-{3-[(2-methylpropyl)carbamoyl]phenyl}tetrahydrofuran-2-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling.

Comparison with Similar Compounds

Similar Compounds

• N-{3-[(methylamino)carbonyl]phenyl}tetrahydro-2-furancarboxamide
• N-{3-[(ethylamino)carbonyl]phenyl}tetrahydro-2-furancarboxamide
• N-{3-[(propylamino)carbonyl]phenyl}tetrahydro-2-furancarboxamide

Uniqueness

N-{3-[(2-methylpropyl)carbamoyl]phenyl}tetrahydrofuran-2-carboxamide is unique due to the presence of the isobutylamino group, which imparts specific steric and electronic properties. These properties can influence the compound’s reactivity and interactions with biological targets, making it distinct from its analogs.